Cas no 2034437-12-0 (N-[2-(5-acetylthiophen-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 2034437-12-0
• MF: C₁₅H₂₂N₂O₄S₂
• MW: 358.476181507111
• CID: 5553440
• PubChem ID: 91817364
• Update Time: 2025-06-15

N-[2-(5-acetylthiophen-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS025324685
• N-[2-(5-acetylthiophen-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide
• N-[2-(5-acetylthiophen-2-yl)ethyl]-1-methylsulfonylpiperidine-4-carboxamide
• N-(2-(5-acetylthiophen-2-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• F6518-2226
• 2034437-12-0

• Inchi： 1S/C15H22N2O4S2/c1-11(18)14-4-3-13(22-14)5-8-16-15(19)12-6-9-17(10-7-12)23(2,20)21/h3-4,12H,5-10H2,1-2H3,(H,16,19)
• InChI Key： PHYBSWDKZDGFSI-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NCCC2=CC=C(C(C)=O)S2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 358.10209953g/mol
• Monoisotopic Mass: 358.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide

Comprehensive Overview of N-[2-(5-acetylthiophen-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 2034437-12-0)

N-[2-(5-acetylthiophen-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 2034437-12-0) is a synthetic organic compound that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of both thiophene and piperidine moieties in its structure makes it a promising candidate for drug discovery and development.

The molecular structure of N-[2-(5-acetylthiophen-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide incorporates a 5-acetylthiophene group linked to a piperidine-4-carboxamide core via an ethyl bridge, with a methanesulfonyl substituent. This combination of functional groups is often associated with enhanced bioavailability and target specificity, making it a subject of interest in medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating enzyme activity or receptor interactions, which could lead to novel therapeutic agents.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in treating various conditions. The compound 2034437-12-0 is no exception, with studies exploring its potential in central nervous system (CNS) disorders, metabolic diseases, and inflammatory pathways. Its acetylthiophene component, in particular, is known for its role in improving pharmacokinetic properties, such as solubility and membrane permeability.

From a synthetic perspective, N-[2-(5-acetylthiophen-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide is typically prepared through multi-step organic reactions, including amide coupling and sulfonylation. The purity and yield of this compound are critical for its application in high-throughput screening and preclinical studies. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its structure and ensure quality control.

The growing interest in personalized medicine and targeted therapy has further highlighted the importance of compounds like 2034437-12-0. Its modular structure allows for derivatization, enabling researchers to fine-tune its properties for specific applications. For instance, modifications to the thiophene or piperidine rings could enhance its affinity for particular biological targets, paving the way for next-generation therapeutics.

In the context of drug discovery, N-[2-(5-acetylthiophen-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide is often compared to other sulfonamide derivatives due to its balanced lipophilicity and metabolic stability. These attributes are crucial for overcoming challenges like drug resistance and off-target effects, which are common hurdles in modern pharmacology. As such, this compound is frequently included in combinatorial libraries for screening against various disease models.

Beyond its pharmaceutical potential, CAS No. 2034437-12-0 is also relevant in chemical biology as a tool compound for probing biological mechanisms. Its ability to interact with proteins or enzymes makes it valuable for studying signal transduction pathways and cellular responses. This dual utility—both as a therapeutic candidate and a research tool—underscores its versatility in scientific investigations.

Looking ahead, the exploration of N-[2-(5-acetylthiophen-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide is expected to expand, particularly in areas like neurodegenerative diseases and cancer research. With advancements in computational chemistry and AI-driven drug design, researchers can now predict its interactions with greater accuracy, accelerating the development of optimized analogs. This aligns with the broader trend of leveraging big data and machine learning to streamline drug discovery processes.

In summary, N-[2-(5-acetylthiophen-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 2034437-12-0) represents a compelling example of how synthetic chemistry and biological research converge to address unmet medical needs. Its structural complexity, combined with its potential applications, positions it as a noteworthy compound in contemporary scientific discourse. As research continues to unravel its full capabilities, this molecule may well emerge as a cornerstone in the development of innovative therapies.